N-(furan-2-ylmethyl)-4-(2-((2-oxo-2-(m-tolylamino)ethyl)thio)-1H-imidazol-1-yl)benzamide

• IUPAC Name: N-(furan-2-ylmethyl)-4-[2-[2-(3-methylanilino)-2-oxoethyl]sulfanylimidazol-1-yl]benzamide
• InChI: InChI=1S/C24H22N4O3S/c1-17-4-2-5-19(14-17)27-22(29)16-32-24-25-11-12-28(24)20-9-7-18(8-10-20)23(30)26-15-21-6-3-13-31-21/h2-14H,15-16H2,1H3,(H,26,30)(H,27,29)
• InChI Key: SYSDFGOOHASTGV-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC=C1)NC(=O)CSC2=NC=CN2C3=CC=C(C=C3)C(=O)NCC4=CC=CO4
• Molecular Formula: C24H22N4O3S
• Molecular Weight: 446.5 g/mol
• CAS No.: 1207001-29-3

Description

N-(furan-2-ylmethyl)-4-(2-((2-oxo-2-(m-tolylamino)ethyl)thio)-1H-imidazol-1-yl)benzamide is a useful research compound. Its molecular formula is C24H22N4O3S and its molecular weight is 446.53. The purity is usually 95%.
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Scientific Research Applications

Chemical Synthesis and Reactivity

Research has been conducted on the synthesis and reactivity of compounds structurally related to N-(furan-2-ylmethyl)-4-(2-((2-oxo-2-(m-tolylamino)ethyl)thio)-1H-imidazol-1-yl)benzamide, exploring their potential in the creation of novel chemical entities. For instance, studies have delved into the synthesis of 2-(furan-2-yl)benzo[e][1,3]benzothiazole derivatives via the coupling of naphthalen-1-amine with furan-2-carbonyl chloride, followed by treatment with P2S5 and oxidation, leading to various electrophilic substitution reactions (Aleksandrov & El’chaninov, 2017).

Biological Activities

A plethora of research has focused on evaluating the biological activities of analogues similar in structure to the specified compound. Among these, studies have highlighted the inhibition of NQO2 (NRH: quinone oxidoreductase 2) by furan-amidine analogues, showcasing potential therapeutic applications in cancer chemotherapy and malaria treatment. The shift from a furan ring to other heterocycles, like imidazole or thiophene, was examined to modulate the activity, solubility, and basicity of these molecules (Alnabulsi et al., 2018).

Antimicrobial and Antioxidant Properties

Additionally, there's a notable exploration into the antimicrobial and antioxidant properties of compounds containing the furan moiety. Research into 1,2,4-triazole Schiff base and amine derivatives containing furan groups has demonstrated significant antiurease and antioxidant activities. This opens avenues for the development of new antimicrobial agents with enhanced efficacy and specificity (Sokmen et al., 2014).

Antiproliferative and Anticancer Activity

Investigations into the antiproliferative and anticancer activities of furan-containing compounds have been extensive. For example, a study on benzo[b]furan derivatives predicted in silico antitubulin activity and demonstrated concentration-dependent antiproliferative activity against cancer cell lines, indicating their potential as antitumor agents (Lauria et al., 2018).